Cas no 1595839-35-2 (1H-Imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro-)

• Product Name: 1H-Imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro-
• CAS No: 1595839-35-2
• MF: C₉H₉BrFN₃
• MW: 258.090264081955
• CID: 6360407
• PubChem ID: 114400269
• Update Time: 2025-07-22

1H-Imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro-
• EN300-738545
• N-(4-Bromo-3-fluorophenyl)-4,5-dihydro-1H-imidazol-2-amine
• 1595839-35-2

• Inchi： 1S/C9H9BrFN3/c10-7-2-1-6(5-8(7)11)14-9-12-3-4-13-9/h1-2,5H,3-4H2,(H2,12,13,14)
• InChI Key： VIDNZOSWHYMZBM-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(Br)C(F)=C2)NCCN=1

Computed Properties

• Exact Mass: 256.99639g/mol
• Monoisotopic Mass: 256.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 308.3±52.0 °C(Predicted)
• pka: 8.61±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1H-Imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro-

Professional Introduction to Compound with CAS No. 1595839-35-2 and Product Name: 1H-Imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro

The compound with the CAS number 1595839-35-2 and the product name 1H-Imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the imidazole class of heterocyclic organic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 4-bromo-3-fluorophenyl substituent, make it a promising candidate for further investigation in medicinal chemistry.

Imidazole derivatives are well-known for their role as pharmacophores in various therapeutic agents. The 1H-imidazol-2-amine core structure is a key component that contributes to the compound's pharmacological properties. This moiety is frequently encountered in drugs targeting a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The addition of a 4-bromo-3-fluorophenyl group introduces specific electronic and steric effects that can modulate the compound's interaction with biological targets. These modifications are crucial for optimizing drug efficacy and selectivity.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a fluorine atom at the 3-position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule. Similarly, the bromine atom at the 4-position provides additional interactions with biological targets, improving the compound's pharmacokinetic profile. These structural features have been extensively studied in the development of novel therapeutic agents.

The synthesis of 1H-Imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, are often employed to construct the desired molecular framework. The use of high-purity starting materials and rigorous purification techniques ensures the final product meets stringent quality standards for pharmaceutical applications.

In vitro studies have demonstrated the potential biological activity of this compound. Initial assays have shown promising results in inhibiting specific enzymes and receptors relevant to various diseases. For instance, research indicates that this molecule may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and survival pathways. Additionally, preliminary data suggest that it could interact with receptors implicated in neurological disorders, making it a valuable candidate for further exploration.

The development of new drugs relies heavily on understanding the structure-activity relationships (SAR) of potential candidates. Computational modeling and molecular docking studies have been instrumental in predicting how 1H-Imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro interacts with biological targets at the molecular level. These studies provide insights into how modifications to the molecule can enhance its binding affinity and selectivity. Such information is critical for guiding subsequent synthetic efforts aimed at optimizing drug-like properties.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. Animal models provide valuable data on how 1H-Imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro behaves in vivo, including its distribution, metabolism, and excretion (ADME) profiles. These studies also help identify potential side effects and determine appropriate dosage regimens for future clinical trials.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on imidazole derivatives. The unique structural features of 1H-imidazol-2-amine, combined with the enhancing effects of the 4-bromo-3-fluorophenyl substituent, make this compound a compelling candidate for further development. As our understanding of disease mechanisms advances, compounds like this one will play an increasingly important role in addressing unmet medical needs.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications. Open innovation models foster collaboration across disciplines and industries, accelerating the development process from discovery to market readiness. Such partnerships ensure that promising compounds like 1H-imidazol-2-amine, N-(4-bromo-3-fluorophenyl)-4,5-dihydro receive the necessary support to advance through preclinical testing and eventually reach patients who need them.

The future prospects for this compound are bright given its unique structural features and potential biological activities. Continued research will focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. As new technologies emerge in drug discovery and development, compounds like this one will serve as valuable tools for addressing complex diseases.